Cas no 166941-67-9 (L-Proline, 5-methyl-,ethyl ester, trans- (9CI))

• Product Name: L-Proline, 5-methyl-,ethyl ester, trans- (9CI)
• CAS No: 166941-67-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 110825
• PubChem ID: 10241058
• Update Time: 2025-04-18

L-Proline, 5-methyl-,ethyl ester, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-methyl-,ethyl ester, trans- (9CI)
• SCHEMBL3593136
• 166941-67-9
• Ethyl (2S,5R)-5-methylpyrrolidine-2-carboxylate
• (2S,5R)-Ethyl 5-methylpyrrolidine-2-carboxylate
• L-Proline, 5-methyl-, ethyl ester, trans- (9CI)

• Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-5-4-6(2)9-7/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： SIHWTRLYXYEMIA-RQJHMYQMSA-N
• SMILES： O(CC)C([C@@H]1CC[C@@H](C)N1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives